Cas no 1936609-80-1 (3-(Prop-2-yn-1-yl)oxane-3-carbaldehyde)

• Product Name: 3-(Prop-2-yn-1-yl)oxane-3-carbaldehyde
• CAS No: 1936609-80-1
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 5745629
• PubChem ID: 131211338
• Update Time: 2025-08-03

3-(Prop-2-yn-1-yl)oxane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1619654
• 3-(Prop-2-yn-1-yl)oxane-3-carbaldehyde
• 1936609-80-1
• 2H-Pyran-3-carboxaldehyde, tetrahydro-3-(2-propyn-1-yl)-

• Inchi： 1S/C9H12O2/c1-2-4-9(7-10)5-3-6-11-8-9/h1,7H,3-6,8H2
• InChI Key： ZDQRMBTTXRJZMT-UHFFFAOYSA-N
• SMILES： O1CCCC(C=O)(CC#C)C1

Computed Properties

• Exact Mass: 152.083729621g/mol
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.084±0.06 g/cm3(Predicted)
• Boiling Point: 226.9±20.0 °C(Predicted)

Additional information on 3-(Prop-2-yn-1-yl)oxane-3-carbaldehyde

Comprehensive Overview of 3-(Prop-2-yn-1-yl)oxane-3-carbaldehyde (CAS No. 1936609-80-1): Properties, Applications, and Innovations

3-(Prop-2-yn-1-yl)oxane-3-carbaldehyde (CAS No. 1936609-80-1) is a specialized organic compound gaining attention in synthetic chemistry and material science due to its unique structural features. The molecule combines a propynyl group with an oxane (tetrahydropyran) ring, offering versatile reactivity for applications ranging from pharmaceuticals to advanced polymers. Its aldehyde functionality serves as a critical handle for further derivatization, making it a valuable intermediate in multicomponent reactions and click chemistry.

Recent trends in green chemistry and sustainable synthesis have spurred interest in compounds like 3-(Prop-2-yn-1-yl)oxane-3-carbaldehyde. Researchers are exploring its role in metal-free catalysis and biocompatible conjugations, aligning with the demand for eco-friendly chemical processes. The compound’s propynyl moiety enables Huisgen cycloaddition (azide-alkyne click chemistry), a technique widely used in drug discovery and bioconjugation. This aligns with frequent search queries such as "click chemistry applications 2024" and "sustainable aldehyde derivatives."

From a structural perspective, the oxane ring in 3-(Prop-2-yn-1-yl)oxane-3-carbaldehyde enhances stability compared to linear aldehydes, while the propynyl group introduces steric and electronic effects that influence reactivity. Computational studies highlight its potential in designing chiral auxiliaries or ligands for asymmetric synthesis—a hot topic in AI-driven molecular design. Searches like "computational aldehyde reactivity" and "oxane derivatives in catalysis" reflect growing academic and industrial curiosity.

In pharmaceutical research, this compound’s dual functional groups enable the construction of heterocyclic scaffolds found in bioactive molecules. Its applications extend to flavor and fragrance industries, where modified aldehydes contribute to complex olfactory profiles. Notably, its low toxicity profile (as per preliminary studies) makes it a candidate for cosmetic ingredient synthesis, resonating with queries such as "non-toxic aldehyde alternatives."

Innovations in polymer science also leverage 3-(Prop-2-yn-1-yl)oxane-3-carbaldehyde for crosslinking reactions, improving material durability. The compound’s compatibility with photopolymerization techniques addresses trends in 3D-printing materials, a frequently searched topic. Furthermore, its role in smart coatings—responsive to environmental stimuli—is under investigation, tying into popular searches like "self-healing polymers 2024."

Analytical characterization of CAS No. 1936609-80-1 typically involves NMR spectroscopy, GC-MS, and HPLC, with emphasis on purity for high-value applications. Suppliers often highlight its storage stability under inert conditions, a practical concern for industrial users searching "handling sensitive aldehydes." Regulatory compliance is straightforward, as it currently falls outside restricted categories, though users should monitor updates via REACH or FDA guidelines.

Future directions for 3-(Prop-2-yn-1-yl)oxane-3-carbaldehyde include explorations in bioorthogonal chemistry for live-cell imaging and targeted drug delivery—areas dominating scientific discourse. Its synergy with machine learning for reaction optimization exemplifies how traditional compounds adapt to cutting-edge technologies. As interest grows in high-performance specialty chemicals, this compound exemplifies innovation at the intersection of organic synthesis and applied material science.